
methanesulfonyl azide handling and storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329

Get Quote

Physical and Chemical Properties

The table below summarizes the key characteristics of methanesulfonyl azide [1]:

Property Value / Description

Chemical Formula CH₃N₃O₂S

Molar Mass 121.12 g·mol⁻¹

Melting Point 18 °C (64 °F; 291 K)

Decomposition Begins at 120 °C (248 °F; 393 K)

Primary Use Production of diazo compounds

In both the gas phase and solid state, the molecule adopts a single conformation where the azido group is

synperiplanar to one of the S=O groups. In its crystalline form, the molecules form a three-dimensional

network through O···H–C–H···O hydrogen bonds [2].
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Methanesulfonyl azide is explosive and requires appropriate safety measures [1].

Thermal Stability and Explosivity

Decomposition Enthalpy: Sulfonyl azide reagents like methanesulfonyl azide have a high average
decomposition enthalpy (ΔHD) of approximately -201 kJ mol⁻¹, indicating significant energy release

[3].
General Hazard: Like many diazo compounds and transfer reagents, it can undergo rapid exothermic

decomposition, generating large volumes of gas [3].

Safety Protocols

Temperature Control: Always use adequate temperature control. Operations should be conducted

well below the decomposition onset temperature of 120°C [1] [3].
Impact and Friction: Avoid manipulation that could cause impact or friction, particularly with neat

quantities [3].
In Situ Preparation: Consider generating and using methanesulfonyl azide in situ (e.g., in

acetonitrile) to minimize handling of the isolated, pure compound and reduce explosion hazards [1].
Handling Cautions: A study on the related reagent trifluoromethanesulfonyl azide noted that its

stock solution in hexane is fairly stable, but it should still be handled with care. This principle can be
cautiously extended to methanesulfonyl azide, emphasizing the need for precautions even when

working with solutions [4].

Synthesis and Reactivity

Synthesis Protocol

A common and straightforward preparation method is from methanesulfonyl chloride and sodium azide [1].

Reaction: React methanesulfonyl chloride with sodium azide (NaN₃) in a solvent like ethanol or

methanol [1].
Purification: The purification of the reaction mixture is reported to be straightforward [1].

Key Chemical Reactions
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Diazo Transfer: Its primary application is as a diazo transfer reagent to produce diazo compounds. It

is considered a superior reagent for this purpose due to its simple production and easy purification
[1].

Photolysis: Upon photolysis with a 193 nm laser in an inert noble gas matrix (e.g., argon or neon),
methanesulfonyl azide loses N₂ to form a short-lived triplet sulfonyl nitrene (CH₃SO₂N). Further

irradiation at 266 nm converts this nitrene into methyl isocyanate (CH₃NSO₂) via a pseudo-Curtius
rearrangement [2].

Sensitized Photolysis in Hydrocarbons: Irradiating methanesulfonyl azide in the presence of
hydrocarbons yields methanesulfonamide and its N-substituted derivatives [1].

Experimental Workflow for Safe Handling

The diagram below outlines a core workflow for planning an experiment involving methanesulfonyl azide,

integrating safety considerations from synthesis to disposal.
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Core workflow for handling methanesulfonyl azide, emphasizing in-situ preparation to mitigate risks.

Summary for Practitioners

Utility: Methanesulfonyl azide is a highly useful reagent for diazo transfer reactions and studies of
nitrene chemistry [1] [2].

Primary Risk: The most significant hazard is its potential for explosive decomposition upon
heating, shock, or friction [1] [3].

Key Safety Strategy: The most robust risk mitigation approach is in situ preparation to avoid
isolating and handling the pure compound [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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